Cas no 16867-56-4 (ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate)

Ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate is a brominated heterocyclic compound featuring a pyrido[1,2-a]pyrimidine core. This structure is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for constructing biologically active molecules. The presence of both a bromo substituent and an ester group enhances its reactivity, enabling further functionalization through cross-coupling reactions or nucleophilic substitutions. Its rigid fused-ring system may contribute to binding affinity in drug discovery applications. The compound’s well-defined crystalline properties facilitate purification and characterization, making it suitable for research in pharmaceutical development and organic synthesis.
ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate structure
16867-56-4 structure
Product Name:ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate
CAS No:16867-56-4
MF:C11H9BrN2O3
MW:297.104761838913
CID:856431
PubChem ID:46739597
Update Time:2025-05-28

ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 7-BROMO-4-OXO-PYRIDO[1,2-A]PYRIMIDINE-3-CARBOXYLATE
    • Ethyl 7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
    • ethyl 7-bromo-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
    • 7-Bromo-4H-pyrido[1,2-a]pyrimidine-4-oxo-3-carboxylic acid ethyl ester
    • CS-0090965
    • SCHEMBL17379020
    • DTXSID20675193
    • Ethyl7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
    • MFCD12546518
    • 16867-56-4
    • D75002
    • DB-370502
    • SY333592
    • AKOS015834690
    • EN300-6497630
    • Z848243658
    • BS-23568
    • ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate
    • MDL： MFCD12546518
    • Inchi： 1S/C11H9BrN2O3/c1-2-17-11(16)8-5-13-9-4-3-7(12)6-14(9)10(8)15/h3-6H,2H2,1H3
    • InChI Key： GJFFMNINJKCVCB-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=NC=C(C(=O)OCC)C(N2C=1)=O

Computed Properties

  • Exact Mass: 295.98000
  • Monoisotopic Mass: 295.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 60.67000
  • LogP: 1.63370

ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 7-bromo-4-oxo-pyrido[1,2-a]pyrimidine-3-carboxylate Pricemore >>

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